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Compound of Interest

Compound Name: Combi-2

Cat. No.: B1577444

This guide provides comprehensive safety, logistical, and disposal information for handling
Combi-2, a multi-micronutrient fertilizer. The recommendations provided are based on
available safety data for products with similar compositions, such as Fetrilon® Combi 2. It is
imperative to always consult the specific Safety Data Sheet (SDS) provided by the
manufacturer of the Combi-2 product you are using for the most accurate and detailed safety
information.

Product Composition

Combi-2 is a powdered mixture of essential micronutrients, primarily in chelated form, to
ensure rapid plant absorption.[1][2][3][4] The exact composition can vary between
manufacturers, but a typical formulation is summarized below.
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Component Chemical Form Concentration (% wiw)
Iron (Fe) EDTA Chelate 20-4.0

Zinc (Zn) EDTA Chelate 4.0

Manganese (Mn) EDTA Chelate 0.5-3.0

Copper (Cu) EDTA Chelate 0.3-0.6

Boron (B) Boric Acid 05-15

Molybdenum (Mo) Ammonium Molybdate 0.05

Note: The concentration of
individual components may
vary by product. Always refer
to the product label for specific

concentrations.

Personal Protective Equipment (PPE)

When handling Combi-2, appropriate personal protective equipment is essential to minimize

exposure and ensure personal safety. The following PPE is recommended for various tasks

involving this product.[5][6]

Task

Required PPE

Weighing and Aliquoting Powder

Nitrile gloves, safety glasses with side shields,
lab coat, and a dust mask or respirator to

prevent inhalation of fine particles.

Preparing Solutions

Nitrile gloves, safety glasses with side shields,

and a lab coat.

Application (Foliar Spray or Drip/Soil)

Nitrile gloves, safety glasses or face shield, lab
coat or coveralls. In case of inadequate
ventilation during spray application, respiratory

protection is advised.[5]

Waste Disposal

Nitrile gloves, lab coat, and safety glasses.
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Operational Plan: Handling, Storage, and Disposal

Adherence to proper handling, storage, and disposal procedures is critical for maintaining the

product's efficacy and ensuring a safe laboratory environment.

Handling and Storage

Storage: Store Combi-2 in a cool, dry, and well-ventilated area, away from heat, ignition
sources, and direct sunlight.[5] Keep the container tightly closed and store only in the original
packaging.

Preparation of Solutions:

o Pre-equilibration: Before opening, allow the container of Combi-2 to reach room
temperature to prevent condensation.

o Reconstitution: Slowly add the required amount of Combi-2 powder to water, stirring
continuously to ensure it fully dissolves. Avoid generating dust.

Hygiene: Do not eat, drink, or smoke when handling the product. Wash hands thoroughly
before breaks and after handling. Contaminated clothing should be removed and washed
before reuse.[5]

Disposal Plan

Proper disposal of Combi-2 and any contaminated materials is crucial to prevent

environmental contamination.

Solid Waste:

o Unused Product: Dispose of as chemical waste in accordance with local, regional, and
national regulations. Do not dispose of down the drain.[5]

o Contaminated Labware: Collect items such as pipette tips, tubes, and gloves in a
designated, sealed, and clearly labeled waste container for disposal through your
institution's environmental health and safety office.

e Liquid Waste:
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o Unused Solutions: Collect unused solutions in a designated hazardous waste container.
The container should be sealed and clearly labeled.

o Empty Containers: Triple rinse empty containers with water. The rinsate should be used as
part of the product application or collected as hazardous waste. Once cleaned, the
container can be disposed of according to institutional guidelines.

First Aid Measures

In case of exposure, follow these first aid guidelines and seek medical attention if symptoms

persist.
Exposure Route First Aid Procedure
Move the person to fresh air. If symptoms such
Inhalation as coughing or difficulty breathing occur, seek

medical attention.[5]

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact o )
water. If skin irritation persists, consult a doctor.

[5]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ) o ) )

easy to do. Continue rinsing. Seek immediate

medical attention.[5]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Drink plenty of water. Seek medical

attention.[5]

Workflow for Handling Combi-2

The following diagram illustrates the recommended workflow for the safe handling of Combi-2,
from receipt to disposal.
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Caption: Workflow for the safe handling of Combi-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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